Catalytic intermolecular hydroacylation of C–C π-bonds in the absence of chelation assistance

Chemical Science Pub Date: 2012-05-02 DOI: 10.1039/C2SC20350B

Abstract

Intermolecular rhodium catalyzed hydroacylation in the absence of chelation assistance remains a largely unmet challenge due to competing decarbonylation of the acylrhodium intermediates to form catalytically inactive carbonyl complexes. Here, catalytic systems for intermolecular hydroacylation in the absence of chelation assistance are reviewed, with an emphasis on recently described processes that operate through mechanistic pathways beyond aldehyde C–H oxidative addition.

Graphical abstract: Catalytic intermolecular hydroacylation of C–C π-bonds in the absence of chelation assistance
Catalytic intermolecular hydroacylation of C–C π-bonds in the absence of chelation assistance
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Journal Name：Chemical Science
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